13-cis Retinoyl β-D-Glucuronide, >85per cent By HPLC
13-cis Retinoyl β-D-Glucuronide, >85per cent By HPLC
Brand Name:
Vulcanchem
CAS No.:
78147-42-9
VCID:
VC0022127
InChI:
InChI=1S/C26H36O8/c1-15(11-12-18-17(3)10-7-13-26(18,4)5)8-6-9-16(2)14-19(27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h6,8-9,11-12,14,20-23,25,28-30H,7,10,13H2,1-5H3,(H,31,32)/b9-6+,12-11+,15-8-,16-14-/t20-,21-,22+,23-,25+/m0/s1
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C
Molecular Formula:
C₂₆H₃₆O₈
Molecular Weight:
476.6 g/mol
13-cis Retinoyl β-D-Glucuronide, >85per cent By HPLC
CAS No.: 78147-42-9
Reference Standards
VCID: VC0022127
Molecular Formula: C₂₆H₃₆O₈
Molecular Weight: 476.6 g/mol
| CAS No. | 78147-42-9 |
|---|---|
| Product Name | 13-cis Retinoyl β-D-Glucuronide, >85per cent By HPLC |
| Molecular Formula | C₂₆H₃₆O₈ |
| Molecular Weight | 476.6 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H36O8/c1-15(11-12-18-17(3)10-7-13-26(18,4)5)8-6-9-16(2)14-19(27)33-25-22(30)20(28)21(29)23(34-25)24(31)32/h6,8-9,11-12,14,20-23,25,28-30H,7,10,13H2,1-5H3,(H,31,32)/b9-6+,12-11+,15-8-,16-14-/t20-,21-,22+,23-,25+/m0/s1 |
| Standard InChIKey | MTGFYEHKPMOVNE-PLEZPQHTSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C\C=C\C(=C/C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)\C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C |
| Synonyms | 13-cis-Retinoic Acid β-D-Glucopyranuronic Acid; β-D-Glucopyranuronic Acid, 1-(13-cis-Retinoate); Isotretinoin β-D-Glucuronide |
| PubChem Compound | 6439753 |
| Last Modified | Nov 11 2021 |
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